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Compound of Interest

Compound Name: Fba 185

Cat. No.: B080080 Get Quote

These application notes provide detailed protocols and technical information for the use of

Optical Brightener EBF (also known as Fluorescent Brightener 185) as a fluorescent stain for

visualizing chitin and cellulose in various biological samples. This document is intended for

researchers, scientists, and drug development professionals.

Introduction
Optical Brightener EBF is a fluorescent whitening agent that exhibits high affinity for β-1,4-

linked polysaccharides, such as chitin and cellulose. Its strong fluorescence upon binding

makes it a valuable tool for the visualization of fungal cell walls, plant cell walls, and other

structures rich in these polymers. The mechanism of action involves the absorption of

ultraviolet (UV) light and the emission of visible blue light, providing a high-contrast image

against a dark background. While primarily used in industrial applications, its properties are

analogous to other well-established biological stains like Calcofluor White.
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Property Value Reference

Synonyms
Fluorescent Brightener 185,

C.I. 185

Chemical Name
2,5-di(benzoxazol-2-

yl)thiophene

Molecular Formula C₁₈H₁₀N₂O₂S

Molecular Weight 318.35 g/mol

Excitation Max. ~367 nm

Emission Max. ~429 nm

Appearance Light yellow crystalline powder

Solubility

Insoluble in water; soluble in

organic solvents and

concentrated acid.

Applications in Research
Optical Brightener EBF can be utilized in a variety of research applications, including:

Mycology: Visualization of fungal hyphae, spores, and budding yeasts in clinical and

environmental samples. Staining of chitin allows for the assessment of fungal morphology

and cell wall integrity.

Plant Biology: Staining of plant cell walls to study cell division, morphology, and the effects of

genetic or chemical treatments on cell wall structure.

Drug Development: Screening for antifungal compounds that disrupt cell wall synthesis.

Changes in chitin deposition can be monitored by fluorescence intensity and localization.

Parasitology: Detection of certain parasites that possess chitinous structures.
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The following protocols are adapted from established methods for similar optical brighteners,

such as Calcofluor White, and should be optimized for your specific application.

Staining of Fungi (e.g., Yeast, Molds)
This protocol is suitable for the visualization of chitin in fungal cell walls.

Materials:

Optical Brightener EBF stock solution (0.1% w/v in a suitable organic solvent like DMSO or

ethanol, then diluted in water or buffer)

10% Potassium Hydroxide (KOH) (optional, for clearing clinical specimens)

Phosphate-Buffered Saline (PBS)

Microscope slides and coverslips

Fluorescence microscope with a DAPI filter set (or similar UV excitation filter)

Protocol:

Prepare a fresh working solution of Optical Brightener EBF at a final concentration of 0.01%

- 0.1% in water or PBS.

For liquid cultures, centrifuge the cells and wash once with PBS. Resuspend the pellet in

PBS.

Place a drop of the fungal suspension on a clean microscope slide.

(Optional) For tissue or dense clinical samples, add one drop of 10% KOH to the specimen

on the slide to clear the background.

Add one drop of the Optical Brightener EBF working solution and mix gently with a pipette

tip.

Incubate for 1-5 minutes at room temperature in the dark.

Place a coverslip over the suspension.
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Observe under a fluorescence microscope using UV excitation (around 365 nm) and a blue

emission filter (around 430 nm). Fungal cell walls will fluoresce brightly.

Staining of Plant Tissues
This protocol is designed for staining cellulose in plant cell walls.

Materials:

Optical Brightener EBF stock solution (0.1% w/v in a suitable organic solvent, then diluted in

water)

Plant tissue (e.g., roots, leaves, stems)

Water or appropriate buffer

Microscope slides and coverslips

Fluorescence microscope with a DAPI filter set

Protocol:

Prepare a fresh working solution of Optical Brightener EBF at a final concentration of 0.01%

in water.

If working with tissue sections, place the section on a microscope slide. For whole mounts

(e.g., seedlings), they can be incubated in the staining solution.

Cover the specimen with the Optical Brightener EBF working solution.

Incubate for 2-10 minutes at room temperature, protected from light.

Gently rinse the specimen with water to remove excess stain.

Mount the specimen in a drop of water on a slide and add a coverslip.

Visualize using a fluorescence microscope with UV excitation. Plant cell walls will show

bright blue-white fluorescence.
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Quantitative Data Summary
The following table summarizes key quantitative parameters for staining protocols using optical

brighteners. These are starting points and may require optimization.

Parameter Fungal Staining
Plant Cell Wall
Staining

Reference

Stain Concentration 0.01% - 0.1% (w/v) 0.01% (w/v)

Incubation Time 1 - 5 minutes 2 - 10 minutes

Excitation Wavelength ~365 nm ~365 nm

Emission Wavelength ~430 nm ~430 nm

Visualizations
Staining Workflow

To cite this document: BenchChem. [Application Notes and Protocols for Staining with
Optical Brightener EBF]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080080#staining-protocols-using-optical-brightener-
ebf]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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